Cas no 197565-90-5 (Calystegine A7)

Calystegine A7 structure
Calystegine A7 structure
Product Name:Calystegine A7
CAS No:197565-90-5
MF:C7H13NO3
MW:159.183022260666
CID:2087191
PubChem ID:25107528
Update Time:2025-04-21

Calystegine A7 Chemical and Physical Properties

Names and Identifiers

    • Calystegine A7
    • 197565-90-5
    • DTXSID801223312
    • (1R,2S,4S,5R)-8-azabicyclo[3.2.1]octane-1,2,4-triol
    • 8-Azabicyclo(3.2.1)octane-1,2,4-triol, (1R,2S,4S,5R)-
    • (-)-Calystegine A7
    • CHEBI:173215
    • AKOS040735431
    • Inchi: 1S/C7H13NO3/c9-5-3-6(10)7(11)2-1-4(5)8-7/h4-6,8-11H,1-3H2
    • InChI Key: FSMRMYVITPBGGD-UHFFFAOYSA-N
    • SMILES: OC1C2NC(CC2)(O)C(O)C1

Computed Properties

  • Exact Mass: 159.08954328Da
  • Monoisotopic Mass: 159.08954328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.083
  • Topological Polar Surface Area: 72.7Ų

Experimental Properties

  • Color/Form: Powder
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